Cas no 388078-35-1 (Quinoline,6-fluoro-1,2,3,4-tetrahydro-1-methyl-)

Quinoline,6-fluoro-1,2,3,4-tetrahydro-1-methyl- structure
388078-35-1 structure
Product Name:Quinoline,6-fluoro-1,2,3,4-tetrahydro-1-methyl-
CAS No:388078-35-1
MF:C10H12FN
MW:165.207386016846
CID:298840
PubChem ID:45090364
Update Time:2025-04-19

Quinoline,6-fluoro-1,2,3,4-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,6-fluoro-1,2,3,4-tetrahydro-1-methyl-
    • Quinoline, 6-fluoro-1,2,3,4-tetrahydro-1-methyl- (9CI)
    • 6-fluoro-1-methyl-3,4-dihydro-2H-quinoline
    • 6-fluoro-1-methyl-1,2,3,4-tetrahydroquinoline
    • 388078-35-1
    • Quinoline,6-fluoro-1,2,3,4-tetrahydro-1-methyl-(9ci)
    • SCHEMBL2625790
    • DTXSID80666603
    • Inchi: 1S/C10H12FN/c1-12-6-2-3-8-7-9(11)4-5-10(8)12/h4-5,7H,2-3,6H2,1H3
    • InChI Key: VIEPRJUTFQIOBE-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)CCCN2C

Computed Properties

  • Exact Mass: 165.09546
  • Monoisotopic Mass: 165.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2A^2
  • XLogP3: 2.5

Experimental Properties

  • PSA: 3.24
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